[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-perimidin-6-yl)methylidene]propanedinitrile

• Molecular Formula: C17H12N4O
• Molecular Weight: 288.30 g/mol
• IUPAC Name: 2-[(1,3-dimethyl-2-oxoperimidin-6-yl)methylidene]propanedinitrile
• InChI: InChI=1S/C17H12N4O/c1-20-14-5-3-4-13-12(8-11(9-18)10-19)6-7-15(16(13)14)21(2)17(20)22/h3-8H,1-2H3
• InChI Key: GTZOYOOPRJGFAT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C3C(=C(C=C2)C=C(C#N)C#N)C=CC=C3N(C1=O)C

Description

1-CYANO-2-(1,3-DIMETHYL-2-OXO-2,3-DIHYDRO-1H-PERIMIDIN-6-YL)VINYL CYANIDE is a complex organic compound with a unique structure that includes a cyano group and a perimidinyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-CYANO-2-(1,3-DIMETHYL-2-OXO-2,3-DIHYDRO-1H-PERIMIDIN-6-YL)VINYL CYANIDE typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the condensation of a cyanoacetyl derivative with a perimidinyl compound in the presence of a base. The reaction is usually carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

1-CYANO-2-(1,3-DIMETHYL-2-OXO-2,3-DIHYDRO-1H-PERIMIDIN-6-YL)VINYL CYANIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The cyano group can participate in nucleophilic substitution reactions with reagents such as amines or alcohols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Amines in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary amines or alcohols.

Substitution: Formation of substituted perimidinyl derivatives.

Scientific Research Applications

1-CYANO-2-(1,3-DIMETHYL-2-OXO-2,3-DIHYDRO-1H-PERIMIDIN-6-YL)VINYL CYANIDE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of advanced materials and chemical intermediates.

Mechanism of Action

The mechanism of action of 1-CYANO-2-(1,3-DIMETHYL-2-OXO-2,3-DIHYDRO-1H-PERIMIDIN-6-YL)VINYL CYANIDE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Indole Derivatives: Compounds with similar heterocyclic structures.

Imidazole Derivatives: Compounds with similar nitrogen-containing rings.

Uniqueness

1-CYANO-2-(1,3-DIMETHYL-2-OXO-2,3-DIHYDRO-1H-PERIMIDIN-6-YL)VINYL CYANIDE is unique due to its specific combination of functional groups and its potential for diverse applications. Its structure allows for various chemical modifications, making it a versatile compound in research and industry.